Cas no 18927-48-5 (4H-Pyran-4-one, 2,3-dihydro-2,2-dimethyl-)

• Product name: 4H-Pyran-4-one, 2,3-dihydro-2,2-dimethyl-
• CAS No: 18927-48-5
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1384239
• PubChem ID: 11400769

4H-Pyran-4-one, 2,3-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2,3-dihydro-2,2-dimethyl-
• 2,2-dimethyl-3H-pyran-4-one
• 2,2-Dimethyl-2,3-dihydropyran-4-one
• 18927-48-5
• RNRSQPBLXUJIAJ-UHFFFAOYSA-N
• SCHEMBL3001573
• DTXSID60464629
• AKOS013423017
• 2-dimethylpyran-4-one
• 2,2-Dimethyl-2,3-dihydro-4H-pyran-4-one

• Inchi： InChI=1S/C7H10O2/c1-7(2)5-6(8)3-4-9-7/h3-4H,5H2,1-2H3
• InChI Key： RNRSQPBLXUJIAJ-UHFFFAOYSA-N
• SMILES： CC1(CC(=O)C=CO1)C

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 0.6